Cas no 887872-08-4 (methyl 4-{5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-ylcarbamoyl}benzoate)

• Product Name: methyl 4-{5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-ylcarbamoyl}benzoate
• CAS No: 887872-08-4
• MF: C₁₉H₁₅N₃O₆
• MW: 381.338904619217
• CID: 6150687
• PubChem ID: 4546904
• Update Time: 2025-06-16

methyl 4-{5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-ylcarbamoyl}benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-{5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-ylcarbamoyl}benzoate
• 887872-08-4
• AB00669002-01
• F0608-0057
• methyl 4-{[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]carbamoyl}benzoate
• AKOS024586468
• methyl 4-[[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]carbamoyl]benzoate
• methyl 4-((5-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-1,3,4-oxadiazol-2-yl)carbamoyl)benzoate

• Inchi： 1S/C19H15N3O6/c1-25-18(24)12-4-2-11(3-5-12)16(23)20-19-22-21-17(28-19)13-6-7-14-15(10-13)27-9-8-26-14/h2-7,10H,8-9H2,1H3,(H,20,22,23)
• InChI Key： XZQUBZYYMBDHKO-UHFFFAOYSA-N
• SMILES： O1CCOC2C=CC(C3=NN=C(NC(C4C=CC(C(=O)OC)=CC=4)=O)O3)=CC1=2

Computed Properties

• Exact Mass: 381.09608521g/mol
• Monoisotopic Mass: 381.09608521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 113Ų

Additional information on methyl 4-{5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-ylcarbamoyl}benzoate

Methyl 4-{5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-ylcarbamoyl}benzoate (CAS No. 887872-08-4): A Comprehensive Overview

Methyl 4-{5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-ylcarbamoyl}benzoate, with the CAS number 887872-08-4, is a compound of significant interest in the field of chemical and biomedical research. This molecule has garnered attention due to its unique structural features and potential applications in various therapeutic areas. The presence of a benzodioxin moiety and an oxadiazole ring in its structure suggests a rich chemical diversity that can be exploited for developing novel pharmacological agents.

The benzodioxin moiety, also known as a tetrahydropyranone ring, is known for its stability and ability to engage in hydrogen bonding interactions. This feature makes it a valuable component in drug design, particularly for enhancing binding affinity to biological targets. In contrast, the oxadiazole ring is a heterocyclic compound that exhibits significant bioactivity. Oxadiazoles have been widely studied for their antimicrobial, anti-inflammatory, and anticancer properties. The combination of these two structural motifs in Methyl 4-{5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-ylcarbamoyl}benzoate presents a promising scaffold for further derivatization and optimization.

Recent advancements in computational chemistry have enabled the prediction of the pharmacokinetic properties of such compounds with high accuracy. Studies have shown that molecules containing benzodioxin and oxadiazole moieties often exhibit favorable solubility and metabolic stability. These properties are crucial for the development of orally active drugs that can reach their target sites efficiently. The carbamate functional group in the molecule also contributes to its potential bioactivity by forming hydrogen bonds with polar residues in proteins.

In the realm of medicinal chemistry, the synthesis of derivatives of Methyl 4-{5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-ylcarbamoyl}benzoate has been extensively explored. Researchers have focused on modifying the substituents on the benzene ring and the oxadiazole ring to enhance binding affinity to specific biological targets. For instance, replacing hydroxyl groups with halogen atoms has been shown to improve metabolic stability while maintaining bioactivity. Similarly, introducing nitrogen-containing heterocycles into the structure can lead to enhanced binding interactions with enzymes and receptors.

The therapeutic potential of this compound has been investigated in several preclinical studies. One notable area of interest is its potential as an anti-inflammatory agent. In vitro studies have demonstrated that derivatives of this compound can inhibit the activity of key inflammatory enzymes such as COX-2 and LOX. These enzymes are involved in the production of pro-inflammatory mediators and are often targeted by nonsteroidal anti-inflammatory drugs (NSAIDs). The unique structural features of Methyl 4-{5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-ylcarbamoyl}benzoate make it a promising candidate for developing novel anti-inflammatory therapies.

Another area where this compound shows promise is in cancer research. Oxadiazole-containing compounds have been reported to exhibit cytotoxic effects against various cancer cell lines. The benzodioxin moiety is thought to enhance these effects by improving cellular uptake and reducing drug resistance. Preclinical studies have shown that derivatives of this compound can induce apoptosis in cancer cells while sparing healthy cells. This selectivity is crucial for developing effective anticancer drugs that minimize side effects.

The synthesis of Methyl 4-{5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-ylcarbamoyl}benzoate involves multiple steps that require careful optimization to ensure high yield and purity. The key synthetic steps include the formation of the oxadiazole ring followed by its coupling with the benzodioxin moiety. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to improve efficiency and selectivity. These methods allow for the introduction of diverse substituents at strategic positions within the molecule.

The analytical characterization of this compound has been performed using state-of-the-art techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). NMR spectroscopy provides detailed information about the connectivity and environment of atoms within the molecule. MS experiments confirm the molecular weight and fragmentation patterns consistent with the proposed structure. These analytical data are essential for verifying the identity and purity of synthetic products before further biological evaluation.

In conclusion, Methyl 4-{5-(2,3-dihydro-1,4-benzodioxin-6-yli)-1,3,4-oaxdiazol_2_ylcarbamoyl}benzoate (CAS No. 887872_08_04) is a compound with significant potential in pharmaceutical research due to its unique structural features and bioactivity profile. Its combination of a benzodioxin moiety and an oxadiazole ring offers a versatile scaffold for developing novel therapeutic agents targeting various diseases including inflammation and cancer_. Future studies should focus on further optimizing its chemical structure through rational drug design approaches combined with computational modeling techniques.__